2-(4-Methoxyphenyl)ethoxyacetic acid

• Molecular Formula: C11H14O4
• Molecular Weight: 210.23 g/mol
• IUPAC Name: 2-[2-(4-methoxyphenyl)ethoxy]acetic acid
• InChI: InChI=1S/C11H14O4/c1-14-10-4-2-9(3-5-10)6-7-15-8-11(12)13/h2-5H,6-8H2,1H3,(H,12,13)
• InChI Key: CRUOINDSQRWODG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCOCC(=O)O

Description

2-(4-Methoxyphenyl)ethoxyacetic acid is a substituted acetic acid derivative characterized by a 4-methoxyphenyl group attached via an ethoxy chain.

Comparison with Similar Compounds

Data Tables

Table 1. Structural and Physicochemical Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Properties
This compound	C₁₁H₁₄O₄	210.23	Ethoxy, 4-methoxyphenyl	High lipophilicity (predicted)
4-Methoxyphenylacetic acid	C₉H₁₀O₃	166.18	4-Methoxyphenyl	Urinary metabolite
[2-(4-Methoxyphenyl)-2-oxoethoxy]acetic acid	C₁₁H₁₂O₅	224.21	Oxoethoxy, 4-methoxyphenyl	Electrophilic reactivity
Ethoxyacetic acid	C₄H₈O₃	104.10	Ethoxy	Rapid renal excretion

Research Findings

• Metabolic Stability : Ethoxyacetic acid’s half-life in humans is 21–24 hours, with excretion rates influenced by body mass and cardiac output . The addition of a 4-methoxyphenyl group in this compound may prolong half-life due to increased lipophilicity.
• Synthetic Efficiency: Analogous compounds like 2-(2-(4-methoxyphenyl)furo[3,2-h]quinolin-3-yl)acetic acid are synthesized via MCR with 68% yield, suggesting scalable routes for the target compound .